Cas no 56291-35-1 (2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester)
56291-35-1 structure
Product Name:2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
CAS No:56291-35-1
MF:C8H12O3S
MW:188.244081497192
CID:349290
PubChem ID:12716255
Update Time:2025-04-19
2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
- ethyl 5-methyl-3-oxothiolane-2-carboxylate
- Ethyl 2,5-anhydro-4,6-dideoxy-2-thiohex-3-ulosonate
- DTXSID20507829
- SCHEMBL11790471
- ethyl 5-methyl-3-oxo-tetrahydrothiophene-2-carboxylate
- 56291-35-1
- VPHHCVUUKHWFPW-UHFFFAOYSA-N
-
- Inchi: 1S/C8H12O3S/c1-3-11-8(10)7-6(9)4-5(2)12-7/h5,7H,3-4H2,1-2H3
- InChI Key: VPHHCVUUKHWFPW-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)C(CC1C)=O
Computed Properties
- Exact Mass: 188.05076
- Monoisotopic Mass: 188.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- PSA: 43.37
2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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